5-chloro-3H-1,3-thiazol-2-one

• IUPAC Name: 5-chloro-3H-1,3-thiazol-2-one
• InChI: InChI=1S/C3H2ClNOS/c4-2-1-5-3(6)7-2/h1H,(H,5,6)
• InChI Key: UCPVBSNRCDEVKD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=O)N1)Cl
• Molecular Formula: C3H2ClNOS
• Molecular Weight: 135.57 g/mol
• CAS RN: 1289062-73-2

Description

5-Chloro-1,3-thiazol-2(3H)-one is a chemical compound with the molecular formula C3H2ClNOS. It has an average mass of 135.572 Da and a mono-isotopic mass of 134.954559 Da.

Synthesis Analysis

Thiazoles, including 5-chloro-1,3-thiazol-2(3H)-one, are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Molecular Structure Analysis

The molecular structure of 5-chloro-1,3-thiazol-2(3H)-one is based on structures generated from information available in databases. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles are a basic scaffold found in many natural compounds and synthetic drugs. They appear in various synthetic drugs and have wide applications in the field of drug design and discovery.

Physical And Chemical Properties Analysis

5-Chloro-1,3-thiazol-2(3H)-one has a molecular formula of C3H2ClNOS. It has an average mass of 135.572 Da and a mono-isotopic mass of 134.954559 Da.

Scientific Research Applications

Structural Analysis and Theoretical Insights

Thiazole derivatives, such as 5-(4-chlorophenyl)-2-amino-1,3,4-thiadiazole, have been characterized structurally and theoretically, showcasing their potential in material science. The study by Kerru et al. (2019) employed spectroscopic techniques and density functional theory (DFT) calculations to elucidate the structural and electronic properties of these compounds, hinting at their applications as nonlinear optical (NLO) materials due to significant hyperpolarizability Kerru et al., 2019.

Corrosion Inhibition

Thiazole derivatives have shown promise as corrosion inhibitors for metals. Bentiss et al. (2007) explored the efficacy of new 1,3,4-thiadiazoles in preventing mild steel corrosion in acidic solutions, highlighting their potential for industrial applications in material protection Bentiss et al., 2007.

Synthesis and Applications in Organic Chemistry

Research on the synthesis of thiazole derivatives has paved the way for developing novel compounds with potential applications in various domains. Yuanbiao et al. (2016) detailed a synthetic route for chloro-2-oxo-butyric acid ethyl ester, a crucial intermediate in synthesizing thiazole carboxylic acids, demonstrating the versatility of thiazole derivatives in organic synthesis Yuanbiao et al., 2016.

Anticancer Activity

Gomha et al. (2017) synthesized novel thiazole and 1,3,4-thiadiazole derivatives, demonstrating significant anticancer activity against Hepatocellular carcinoma cell lines. This study underscores the potential therapeutic applications of thiazole derivatives in oncology Gomha et al., 2017.

Innovative Synthetic Methods

The development of novel synthetic routes for thiazole derivatives, such as the one-step synthesis of 2,4-thiazolidinedione by Meng et al. (2008), highlights the ongoing innovation in the field. These methods contribute to the efficient production of biologically active agents, reflecting the importance of thiazole derivatives in pharmaceuticals and industrial applications Meng et al., 2008.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It’s worth noting that thiazole derivatives have been found to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Thiazole derivatives, in general, have been found to interact with a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Safety and Hazards

In pure form or in high concentrations, similar compounds can be a skin and membrane irritant and cause chemical burns. Therefore, it’s important to handle this compound with care.

Future Directions

Thiazoles have gained considerable attention due to their broad applications in different fields. They have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities. Thus, the future directions of 5-chloro-1,3-thiazol-2(3H)-one could be in these areas.